N-(4-fluorophenyl)-2-((4-(2-oxo-2-((3-phenylpropyl)amino)ethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(3-phenylpropyl)acetamide
• InChI: InChI=1S/C22H22FN3O2S2/c23-17-8-10-18(11-9-17)25-21(28)15-30-22-26-19(14-29-22)13-20(27)24-12-4-7-16-5-2-1-3-6-16/h1-3,5-6,8-11,14H,4,7,12-13,15H2,(H,24,27)(H,25,28)
• InChI Key: SBYDGFIRCFQGPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H22FN3O2S2
• Molecular Weight: 443.6 g/mol

Description

N-(4-fluorophenyl)-2-((4-(2-oxo-2-((3-phenylpropyl)amino)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H22FN3O2S2 and its molecular weight is 443.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory Applications

• A study described the synthesis of derivatives with significant anti-inflammatory activity. These compounds were evaluated for their anti-inflammatory effects, with several showing notable activity (Sunder & Maleraju, 2013).

Antimicrobial Applications

• Research into sulfide and sulfone derivatives of thiazole compounds has shown antimicrobial activity against both Gram-negative and Gram-positive bacteria, as well as fungi (Badiger et al., 2013).
• Another study focused on the synthesis and antimicrobial studies of 4-Oxo-thiazolidine derivatives, indicating potential as antimicrobial agents (Patel et al., 2009).

Antitumor Applications

• Derivatives bearing heterocyclic rings based on a benzothiazole structure were synthesized and screened for antitumor activity against various human tumor cell lines, showing promising anticancer activity (Yurttaş et al., 2015).

Metabolic Stability in Drug Development

• Investigations into various heterocycles to improve metabolic stability in drug development, particularly for inhibitors of PI3Kα and mTOR, have been documented. This research aims to enhance drug-like properties by modifying molecular structures (Stec et al., 2011).

Enzyme Inhibition for Anti-diabetic Therapy

• A study on the synthesis of novel bi-heterocycles evaluated these compounds for enzyme inhibition and cytotoxic behavior, suggesting potential as valuable anti-diabetic agents (Abbasi et al., 2020).